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Compound of Interest

Compound Name: Jaceosidin

Cat. No.: B1672727

For researchers, scientists, and professionals in drug development, the safe and compliant
disposal of chemical compounds is a critical aspect of laboratory operations. This guide
provides essential, step-by-step procedures for the proper disposal of Jaceosidin, a flavonoid
compound. Adherence to these guidelines is crucial for ensuring personnel safety and
environmental protection.

Before initiating any disposal procedures, it is imperative to consult your institution's specific
chemical hygiene plan and local regulations. All personnel handling chemical waste must be
trained on proper waste handling and disposal procedures.[1]

Immediate Safety and Handling Precautions

When handling Jaceosidin, especially during disposal, the following personal protective
equipment (PPE) is required:

o Gloves: Wear suitable chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.
e Lab Coat: Alab coat or other protective clothing is mandatory.

General handling precautions include avoiding dust formation and preventing contact with skin
and eyes.[1] Ensure adequate ventilation in the handling area.[1]
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Quantitative Data Summary

For proper waste labeling and documentation, the following key chemical identifiers for
Jaceosidin should be used.

Property Value
Chemical Name Jaceosidin
CAS Number 18085-97-7
Molecular Formula C17H1407
Molecular Weight 330.29 g/mol
Appearance Yellow powder

Step-by-Step Disposal Protocol

All waste containing Jaceosidin, including the pure compound, solutions, and contaminated
materials, should be treated as hazardous chemical waste.[2] Do not dispose of Jaceosidin or
its containers in the regular trash or down the sink.[1]

1. Waste ldentification and Segregation:

» Solid Waste: Collect unused or expired Jaceosidin powder in a designated, compatible
hazardous waste container.

» Liquid Waste: Solutions containing Jaceosidin, for instance, dissolved in DMSO, should be
collected in a separate, leak-proof container designated for flammable or organic solvent
waste. Do not mix with aqueous or incompatible waste streams.

o Contaminated Materials: Iltems such as gloves, weighing paper, and pipette tips that are
contaminated with Jaceosidin should be collected in a container for chemically
contaminated solid waste.

2. Container Selection and Labeling:
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Container Choice: Use appropriate, leak-proof containers that are chemically compatible with
Jaceosidin and any solvents used. The container must be in good condition with a secure,
tight-fitting cap.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste." The label
should include:

[¢]

The full chemical name: "Jaceosidin” (avoiding abbreviations).

[e]

The solvent used (e.g., "in DMSQO").

o

The approximate concentration or quantity of the waste.

The date when the waste was first added to the container.

[¢]

[¢]

The primary hazard associated with the waste (e.g., "Flammable Liquid" for solutions in
flammable solvents).

. Storage of Chemical Waste:

Satellite Accumulation Area: Store sealed waste containers in a designated satellite
accumulation area within the laboratory. This area should be at or near the point of waste
generation.

Secondary Containment: All liquid hazardous waste containers must be stored in secondary
containment, such as a spill tray, to prevent leaks and spills from reaching the environment.

Segregation in Storage: Store waste containers according to their chemical compatibility to
prevent dangerous reactions. For example, keep organic waste separate from acids and
oxidizers.

. Disposal of Empty Containers:

Containers that held Jaceosidin must be triple-rinsed with a suitable solvent (such as
ethanol or acetone).

The rinsate from the first rinse must be collected and disposed of as hazardous liquid waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1672727?utm_src=pdf-body
https://www.benchchem.com/product/b1672727?utm_src=pdf-body
https://www.benchchem.com/product/b1672727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

« After triple rinsing and allowing the container to air dry, deface or remove the original label.
The clean, empty container can then typically be disposed of in the regular trash or recycled,
in accordance with institutional policies.

5. Arranging for Waste Pickup:

e Once a waste container is full or has been in storage for a designated period (often not to
exceed one year), arrange for its collection by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.

e Do not transport hazardous waste outside of the laboratory yourself.

Experimental Workflow for Jaceosidin Disposal
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Caption: Logical workflow for the proper disposal of Jaceosidin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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